Cas no 1094476-70-6 (6,7-difluoro-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1,4-trione)

• Product Name: 6,7-difluoro-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1,4-trione
• CAS No: 1094476-70-6
• MF: C₉H₆F₂O₃S
• MW: 232.203948497772
• CID: 5735313
• PubChem ID: 43167472
• Update Time: 2025-10-18

6,7-difluoro-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1,4-trione Chemical and Physical Properties

Names and Identifiers

• 6,7-Difluoro-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1,4-trione
• 4H-1-Benzothiopyran-4-one, 6,7-difluoro-2,3-dihydro-, 1,1-dioxide
• Z389994010
• 1094476-70-6
• AKOS009376270
• 6,7-Difluorothiochroman-4-one 1,1-dioxide
• EN300-74704
• C9H6F2O3S
• 6,7-difluoro-1,1-dioxo-2,3-dihydrothiochromen-4-one
• 6,7-difluoro-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1,4-trione

• Inchi： 1S/C9H6F2O3S/c10-6-3-5-8(12)1-2-15(13,14)9(5)4-7(6)11/h3-4H,1-2H2
• InChI Key： ZVYNFAGJGYRWSW-UHFFFAOYSA-N
• SMILES： S1(C2C=C(C(=CC=2C(CC1)=O)F)F)(=O)=O

Computed Properties

• Exact Mass: 232.00057155g/mol
• Monoisotopic Mass: 232.00057155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Density: 1.571±0.06 g/cm3(Predicted)
• Boiling Point: 449.7±45.0 °C(Predicted)

Additional information on 6,7-difluoro-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1,4-trione

6,7-Difluoro-3,4-dihydro-2H-1λ⁶-benzothiopyran-1,1,4-trione: A Comprehensive Overview

The compound 6,7-difluoro-3,4-dihydro-2H-1λ⁶-benzothiopyran-1,1,4-trione, identified by the CAS Registry Number 1094476-70-6, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzothiopyrans, which are known for their unique structural features and versatile chemical properties. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

The molecular structure of 6,7-difluoro-3,4-dihydro-2H-1λ⁶-benzothiopyran-1,1,4-trione is characterized by a benzene ring fused with a thiopyran system. The presence of two fluorine atoms at the 6 and 7 positions introduces unique electronic and steric effects that influence its reactivity and stability. The trione functionality further enhances its chemical versatility, making it a valuable building block for the synthesis of more complex molecules.

Recent studies have highlighted the importance of fluorinated benzothiopyrans in drug discovery and materials science. For instance, researchers have explored the potential of 6,7-difluoro-3,4-dihydro-2H-1λ⁶-benzothiopyran-1,1,4-trione as a precursor for bioactive compounds with anti-inflammatory and antioxidant properties. Its ability to undergo various nucleophilic and electrophilic reactions makes it an ideal candidate for functionalization in medicinal chemistry.

In terms of synthesis, the preparation of 6,7-difluoro-3,4-dihydro-2H-1λ⁶-benzothiopyran-1,1,4-trione involves a multi-step process that typically begins with the fluorination of an intermediate benzothiopyran derivative. Recent optimizations in this process have improved yields and reduced reaction times, making it more feasible for large-scale production.

The physical and chemical properties of this compound have been extensively studied to understand its behavior under different conditions. For example, its solubility in various solvents has been evaluated to determine its suitability for use in pharmaceutical formulations. Additionally, thermal stability studies have provided insights into its potential applications in high-temperature environments.

The application of CAS No: 1094476-70-6 extends beyond traditional chemistry into emerging fields such as nanotechnology and green chemistry. Researchers have explored its use as a precursor for the synthesis of advanced materials with tailored properties. Furthermore, its role in catalytic processes has been investigated to enhance reaction efficiency and selectivity.

In conclusion, 6,7-difluoro-3,4-dihydro-2H-1λ⁶-benzothiopyran-1,1,4-trione, with its unique structural features and versatile chemical properties, continues to be a focal point in modern chemical research. As new applications emerge and synthetic methodologies evolve